Cas no 1430727-36-8 ((azidomethyl)cyclobutane)

(azidomethyl)cyclobutane structure
(azidomethyl)cyclobutane structure
Product Name:(azidomethyl)cyclobutane
CAS No:1430727-36-8
MF:C5H9N3
MW:111.145060300827
MDL:MFCD21240363
CID:4776424
PubChem ID:65458558
Update Time:2024-03-01

(azidomethyl)cyclobutane Chemical and Physical Properties

Names and Identifiers

    • azidomethylcyclobutane
    • (azidomethyl)cyclobutane
    • MDL: MFCD21240363
    • Inchi: 1S/C5H9N3/c6-8-7-4-5-2-1-3-5/h5H,1-4H2
    • InChI Key: JSTSIOABNCURKW-UHFFFAOYSA-N
    • SMILES: N(CC1CCC1)=[N+]=[N-]

Computed Properties

  • Exact Mass: 111.079647300 g/mol
  • Monoisotopic Mass: 111.079647300 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 14.4
  • Molecular Weight: 111.15

(azidomethyl)cyclobutane Pricemore >>

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